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Cat. No.: B1618874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of the isotopically labeled

compound 2',3'-O-Isopropylideneadenosine-13C5. It includes the foundational data,

calculation methodology, and a workflow visualization to support research and development

activities where precise mass determination is critical.

Introduction
2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a fundamental nucleoside in

numerous biological processes. It is frequently used as a protected intermediate in the

synthesis of modified nucleosides and oligonucleotides. Isotopic labeling, such as the

incorporation of Carbon-13 (13C), is a vital technique in drug metabolism studies,

pharmacokinetic analysis, and as an internal standard for quantitative mass spectrometry.

Accurate molecular weight determination of such labeled compounds is essential for

experimental design and data interpretation.

Molecular Formula and Isotopic Composition
The standard, unlabeled form of 2',3'-O-Isopropylideneadenosine has a molecular formula of

C13H17N5O4.[1][2] The isotopically labeled variant, 2',3'-O-Isopropylideneadenosine-13C5,

contains five Carbon-13 atoms in place of five naturally abundant Carbon-12 atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1618874?utm_src=pdf-interest
https://www.benchchem.com/product/b1618874?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C362754&Mask=80
https://www.calpaclab.com/2-3-o-isopropylideneadenosine-min-98-100-grams/ala-o101753-100g
https://www.benchchem.com/product/b1618874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Molecular Weight Calculation
The molecular weight is calculated by summing the masses of its constituent atoms. For this

guide, the monoisotopic masses of the most abundant stable isotopes are used for precision,

which is standard practice for mass spectrometry applications.

Element /
Isotope

Standard
Atomic
Mass (Da)

Quantity
(Unlabeled)

Mass
Contributio
n
(Unlabeled)

Quantity
(13C5
Labeled)

Mass
Contributio
n (13C5
Labeled)

Carbon (12C) 12.000000 13 156.000000 8 96.000000

Carbon (13C) 13.003355[3] 0 0.000000 5 65.016775

Hydrogen

(1H)
1.007825[4] 17 17.133025 17 17.133025

Nitrogen

(14N)
14.003074[5] 5 70.015370 5 70.015370

Oxygen

(16O)
15.994915[6] 4 63.979660 4 63.979660

Total 307.128055 312.144830

Note: Standard atomic weights represent the weighted average of natural isotopic abundances.

For mass spectrometry, monoisotopic mass is used. The calculated monoisotopic mass of the

unlabeled compound is 307.128 Da. The NIST WebBook lists the molecular weight as

307.3052, which is based on average isotopic abundances.[1] The monoisotopic mass of the

13C5 labeled compound is 312.145 Da.

Experimental Protocols: Determination by Mass
Spectrometry
The molecular weight of isotopically labeled compounds is experimentally verified using mass

spectrometry (MS).
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Objective: To confirm the successful incorporation of five 13C atoms and verify the

monoisotopic mass of 2',3'-O-Isopropylideneadenosine-13C5.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: The synthesized 2',3'-O-Isopropylideneadenosine-13C5 is dissolved

in a suitable solvent (e.g., methanol, acetonitrile/water) to a concentration of approximately 1

µg/mL. An unlabeled standard of 2',3'-O-Isopropylideneadenosine is prepared similarly for

comparison.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is used. These instruments provide the necessary mass accuracy to

resolve the isotopologues.

Ionization: Electrospray ionization (ESI) is typically employed for nucleoside derivatives. The

sample is introduced into the ESI source, where it is nebulized and ionized, primarily forming

protonated molecules [M+H]+.

Mass Analysis:

The instrument is calibrated according to the manufacturer's protocol to ensure high mass

accuracy.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

For the unlabeled standard, the expected m/z for the [M+H]+ ion is approximately

308.135.

For the 13C5 labeled sample, the expected m/z for the [M+H]+ ion is approximately

313.152.

Data Interpretation: The resulting mass spectrum is analyzed. The most intense peak in the

isotopic cluster for the labeled compound should correspond to the molecule containing five

13C atoms. The measured mass should be within a narrow tolerance (typically < 5 ppm) of

the calculated theoretical mass. The mass difference between the labeled and unlabeled

compound should be approximately 5 Da, confirming the incorporation of five 13C atoms.
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Visualization of Calculation Workflow
The logical process for calculating the molecular weight of an isotopically labeled compound is

outlined in the following diagram.

Input Data

Calculation Steps

Result

Determine Molecular Formula
(C13H17N5O4)

Sum Masses of Unlabeled Atoms
(812C + 171H + 514N + 416O)

Identify Labeled Isotope & Count
(13C, n=5)

Sum Masses of Labeled Atoms
(5 * 13C)

Obtain Atomic Masses
(12C, 13C, 1H, 14N, 16O)

Combine Masses

Final Molecular Weight
(312.145 Da)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 2',3'-O-Isopropylideneadenosine-
13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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